1-(4-{[3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl]sulfonyl}phenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[3-(1-methylpyrazol-4-yl)piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H22N4O4S/c1-21-12-15(11-20-21)14-3-2-10-22(13-14)28(26,27)17-6-4-16(5-7-17)23-18(24)8-9-19(23)25/h4-7,11-12,14H,2-3,8-10,13H2,1H3
• InChI Key: RBBWVXQQVPCJOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

The compound “1-(4-{[3-(1-methyl-1H-pyrazol-4-yl)piperidin-1-yl]sulfonyl}phenyl)pyrrolidine-2,5-dione” is a complex organic molecule. It contains a pyrrolidine-2,5-dione group, which is a five-membered lactam ring with two carbonyl groups. It also contains a 1-methyl-1H-pyrazol-4-yl group and a piperidin-1-yl group.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. Unfortunately, specific synthesis methods for this compound are not available in the current literature.

Chemical Reactions Analysis

The chemical reactions involving this compound could be numerous, depending on the reaction conditions and the reagents used. Unfortunately, specific reaction data for this compound is not available in the current literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, density, and pKa. For the related compound 3-Piperidinamine, 3- (1-methyl-1H-pyrazol-4-yl)-, the boiling point is predicted to be 326.5±42.0 °C, the density is predicted to be 1.27±0.1 g/cm3, and the pKa is predicted to be 9.25±0.10.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This compound could potentially interact with various biological targets, but specific information on its mechanism of action is not available in the current literature.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and usage. Specific safety and hazard data for this compound is not available in the current literature.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, structure, reactivity, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields such as medicine, materials science, and chemical engineering could be explored.